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Compound of Interest

Compound Name: Boroval

Cat. No.: B1234990 Get Quote

Technical Support Center: Boroval
This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals working with

Boroval.

Troubleshooting Guide: Dissolution Issues
Q1: My "Boroval" is not dissolving in the recommended solvent. What could be the cause?

A1: This is an unexpected issue as Boroval is formulated as a water-soluble liquid. Difficulties

with dissolution may stem from several factors related to the solvent, the concentration, or the

specific experimental conditions. Here is a step-by-step guide to troubleshoot the problem.

Initial Verification:

Confirm Product Identity: Please ensure the product you are using is indeed "Boroval," a
boron supplement complexed with ethanolamine, intended for agricultural use.[1][2][3] It is a

liquid formulation that should readily dissolve in water.[2]

Check for Contamination: Visually inspect your Boroval solution for any particulates,

precipitates, or signs of contamination that might interfere with dissolution.
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Solvent Selection: Boroval is designed to be soluble in water for applications like foliar

feeding and fertigation.[1][2] If you are using a non-aqueous solvent, it is highly likely that

this is the cause of the dissolution issue. We recommend attempting to dissolve Boroval in
deionized water.

Concentration: While Boroval is water-soluble, attempting to create a highly concentrated

stock solution beyond its solubility limit could result in incomplete dissolution. Please refer to

the typical application rates in the table below to get an idea of recommended dilutions.

pH of the Solvent: The pH of your solvent could potentially affect the stability of the boron-

ethanolamine complex. While the product is designed for use with water, extreme pH values

may cause issues. Try dissolving Boroval in a neutral pH buffer to see if this resolves the

problem.

Temperature: The solubility of many substances is temperature-dependent. If you are

working at a low temperature, try gently warming the solvent (e.g., to 25-30°C) while stirring

to see if this improves dissolution. Do not overheat, as this could degrade the product.

If you have followed these steps and are still experiencing issues, please proceed to the

detailed experimental protocol for a systematic solubility test.

Frequently Asked Questions (FAQs)
Q2: What is the composition of Boroval?

A2: Boroval is a liquid formulation containing boron complexed with ethanolamine.[1][2][3] This

formulation is designed to enhance the absorption of boron by plants.[3] The typical boron

content is around 11%.[2]

Q3: What are the physical and chemical properties of Boroval?

A3: Boroval is a liquid soluble solution with a density of approximately 1.370 g/mL at 25°C.[1]

Q4: Are there any known incompatibilities for Boroval?

A4: It is recommended not to mix Boroval with oils, sulfur, calcium, or products with a highly

acidic or alkaline reaction.[3]
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Quantitative Data Summary
The following table summarizes the recommended application dosages for Boroval in various

agricultural contexts. This may provide a useful reference for preparing solutions of relevant

concentrations in a laboratory setting.
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Crop Application Timing
Foliar Application
Dosage (mL/100L)

Fertigation Dosage
(L/ha)

Tomato, Pepper,

Eggplant, Melon,

Watermelon,

Cucumber, Zucchini,

Strawberry

Pre-flowering, with 2-3

applications 7-10 days

apart

80-100 3-6

Potato, Carrot

During tuber or root

filling, every 10-15

days

0.8-1 L/ha 3-6

Grapes, Apple, Citrus

Pre-flowering,

flowering, fruit set,

post-harvest

80-120 4-6

Peach, Plum, Cherry,

Walnut

Pre-flowering,

flowering, fruit set,

post-harvest

40-60 4-6

Mango, Coffee,

Avocado, Cacao

Pre-flowering,

flowering, and fruit set
50-70 4-6

Pineapple Every 15 days 100-120 3-5

Flowers and

Ornamentals
Every 10-15 days 30-50 3-5

Cabbage, Broccoli Every 10-15 days 150-200 3-6

Sugarcane Every 25-30 days 1-1.5 L/ha 3-6

Agave Every month 80-100 3-6

Cotton

2-3 applications

during capsule

formation

60-80 3-6

Data sourced from product technical sheets.[1][2]
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Experimental Protocols
Protocol 1: Systematic Solubility Test

This protocol outlines a systematic approach to determine the solubility of Boroval in your

specific experimental context.

Materials:

Boroval sample

Selection of solvents (e.g., deionized water, ethanol, methanol, DMSO, PBS buffer at pH 7.4)

Volumetric flasks

Stir plate and magnetic stir bars

Vortex mixer

Centrifuge

Analytical balance

pH meter

Methodology:

Solvent Screening (Qualitative): a. To a series of test tubes, add 1 mL of each selected

solvent. b. Add a small, pre-weighed amount of Boroval (e.g., 10 mg) to each tube. c. Vortex

each tube for 30 seconds. d. Visually inspect for dissolution. Note any undissolved material.

Determining Solubility Limit (Quantitative) in Promising Solvents: a. Based on the qualitative

screen, select the solvent(s) in which Boroval appeared most soluble. b. Prepare a series of

saturated solutions by adding increasing, known amounts of Boroval to a fixed volume of

the solvent in separate flasks. c. Stir the solutions vigorously at a constant temperature (e.g.,

25°C) for a set period (e.g., 24 hours) to ensure equilibrium is reached. d. After stirring, allow

the solutions to sit undisturbed for a short period to allow any undissolved material to settle.

e. Carefully collect the supernatant. For solutions with suspended particles, centrifuge at a
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high speed (e.g., 10,000 x g) for 10 minutes and collect the clear supernatant. f. Quantify the

concentration of boron in the supernatant using an appropriate analytical technique (e.g.,

ICP-MS or a colorimetric assay). This will give you the solubility limit in that solvent.
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Caption: Troubleshooting workflow for Boroval dissolution issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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